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Compound of Interest

Compound Name: Acid blue 260
CAS No.: 62168-86-9
Cat. No.: B15622319

Get Quote

An In-depth Technical Guide to Acid Blue 260

This technical guide provides a comprehensive overview of the material safety data,

physicochemical properties, and handling procedures for Acid Blue 260. The information is
intended for researchers, scientists, and drug development professionals who may be working
with this compound.

Chemical and Physical Properties

Acid Blue 260 is a synthetic anthraquinone dye.[1][2] It appears as a dark blue, odorless
powder.[3][4] This dye is soluble in water, with a reported solubility of 70 g/L at 90°C.[5]

Table 1: Chemical Identifiers for Acid Blue 260
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Identifier Value

CAS Number 62168-86-9[3][4]

C26H23CIN3NaO6S[1][2][4] or
C37H34N2Na209S3[3]

Molecular Formula

Molecular Weight 563.99 g/mol [1][2][4]

Weak Acid brilliant blue RL, C.I. Acid Blue 260,

Synonyms . .
Erionyl Blue A-R, Erionyl Blue RL[2][3]

Table 2: Physicochemical Properties of Acid Blue 260

Property Value

Physical State Powder[4][6]

Color Blue[1][4]

Odor Odorless[4]

Solubility 70 g/L in water at 90°C[5]
Hydrogen Bond Donor Count 3[6]

Topological Polar Surface Area 167 A?[6]

Safety and Hazard Information

Acid Blue 260 is considered harmful if swallowed and may cause irritation to the eyes, skin,
and respiratory tract.[4] Prolonged or repeated contact may lead to skin irritation.[4]

Table 3: Hazard Identification
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Hazard Type Description

Harmful if swallowed. May cause
Ingestion gastrointestinal irritation with nausea, vomiting,
and diarrhea.[4]

Inhalation May cause irritation of the respiratory tract.[4]

May cause skin irritation in sensitive individuals.

Skin Contact Prolonged or repeated contact may cause skin
irritation.[4]
Eye Contact Dust may cause irritation and inflammation.[4]

Experimental Protocols for Hazard Assessment

The toxicological data presented in a Material Safety Data Sheet (MSDS) is typically derived
from standardized experimental protocols. While the specific studies for Acid Blue 260 are not
detailed in the provided search results, the following are representative methodologies for the
observed hazards:

e Acute Oral Toxicity (LD50): This is often determined using a protocol similar to the OECD
Guideline 423 (Acute Oral toxicity — Acute Toxic Class Method). In this method, a stepwise
procedure with a limited number of animals is used to determine a range for the lethal dose
50 (LD50), which is the dose that is lethal to 50% of the tested animal population.

 Skin Irritation/Corrosion: Protocols such as the OECD Guideline 404 (Acute Dermal
Irritation/Corrosion) are employed. This involves applying the substance to the shaved skin
of an animal (typically a rabbit) and observing for signs of erythema (redness) and edema
(swelling) over a period of time.

o Eye Irritation/Corrosion: The OECD Guideline 405 (Acute Eye Irritation/Corrosion) is a
common method. A small amount of the substance is instilled into the eye of an animal
(again, typically a rabbit), and the eyes are examined for signs of irritation, such as redness,
swelling, and corneal opacity.

o Mutagenicity: The reported mutagenicity data would likely come from an Ames test (OECD
Guideline 471), which uses bacteria to test whether a chemical can cause mutations in the
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DNA.

Handling, Storage, and Emergency Procedures

Proper handling and storage procedures are crucial to minimize the risks associated with Acid
Blue 260.

Table 4: Handling and Storage Recommendations

Aspect Recommendation

Use with adequate ventilation. Minimize dust

generation and accumulation. Avoid contact with

Handlin
J eyes, skin, and clothing. Wash thoroughly after
handling.[4]
Store in a cool, dry place in tightly closed, light-
Storage

resistant containers.[4]

Strong oxidizing agents, strong reducing agents.

[4]

Incompatible Materials

First Aid Measures

Table 5: First Aid Procedures for Acid Blue 260 Exposure
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Exposure Route First Aid Measure

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Never give anything by

Ingestion . .
mouth to an unconscious person. Get medical
aid immediately.[4]

Remove from exposure to fresh air immediately.
) If not breathing, give artificial respiration. If
Inhalation

breathing is difficult, give oxygen. Get medical

aid immediately.[4]

) Get medical aid if irritation develops or persists.
Skin Contact o
Flush skin with plenty of soap and water.[4]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i i

upper and lower eyelids. Get medical aid

immediately.[4]

Experimental and Logical Workflows
General Laboratory Handling Workflow

The following diagram illustrates a standard workflow for handling Acid Blue 260 in a
laboratory setting to ensure safety.

Preparation Handling Cleanup and Disposal
Don Personal Protective Setup in a well-ventilated Weigh the required Dissolve in an appropriate Decontaminate wor K Dispose of waste according Remove and dispose of
Equipment (PPE) area or fume hood amount of Acid Blue 260 solvent (e.g., water) surfaces e to regulations > contaminated PPE

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling Acid Blue 260.

Emergency Response Logic for Accidental Exposure
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This diagram outlines the logical steps to take in the event of an accidental exposure to Acid
Blue 260.

Accidental Exposure
to Acid Blue 260

Identify Exposure Route

Skin Eye Inhalation Ingestion

[ Flush with soap and water ] [ Flush with water for 15 mins ] [ Move to fresh air ] [ Give 2-4 glasses of water ]

Seek Medical Attention

Click to download full resolution via product page

Caption: Emergency response flowchart for Acid Blue 260 exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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